Grepafloxacin

• CAS: 119914-60-2; 161967-81-3
• Molecular Formula: C19H22FN3O3
• Molecular Weight: 359.4 g/mol
• InChI: InChI=1S/C19H22FN3O3/c1-10-8-22(6-5-21-10)15-7-14-16(11(2)17(15)20)18(24)13(19(25)26)9-23(14)12-3-4-12/h7,9-10,12,21H,3-6,8H2,1-2H3,(H,25,26)
• InChIKey: AIJTTZAVMXIJGM-UHFFFAOYSA-N
• Solubility: 6.32e-01 g/L

Grepafloxacin (CAS 119914-60-2) Evidence Guide: Comparator-Based Analysis for Antibiotic Research and Procurement

Grepafloxacin is a synthetic, third-generation fluoroquinolone antibacterial characterized by a cyclopropyl group at N-1, a methyl group at C-5, and a methyl-substituted piperazine at C-7 [1]. These structural features provide a distinct spectrum of activity, pharmacokinetic profile, and safety considerations relative to other fluoroquinolones. Originally developed by Warner-Lambert (now Pfizer) and launched as Raxar by Glaxo Wellcome, grepafloxacin was voluntarily withdrawn worldwide in October 1999 following post-marketing reports of QT interval prolongation and associated torsades de pointes [2]. Despite its withdrawal, grepafloxacin retains scientific value as a reference compound for pharmacodynamic/pharmacokinetic modeling, resistance mechanism studies, and cardiac safety profiling of fluoroquinolones.

PK/PD Modeling

Extended half-life fluoroquinolone reference for once-daily dosing simulation

Gram-Positive SAR

Potency benchmark for anti-pneumococcal structure-activity studies

Efflux Research

NorA evasion tool for resistance mechanism dissection

Cardiac Safety

Ion channel calibration standard for fluoroquinolone cardiotoxicity profiling

• [1] Marriott MS. Grepafloxacin: microbiological properties. Clin Microbiol Infect. 1998;4(Suppl 2):S7-S15. doi:10.1111/j.1469-0691.1998.tb00683.x View Source
• [2] Lode H, et al. Grepafloxacin: a review of its safety profile based on clinical trials and postmarketing surveillance. Clin Ther. 1999 Jan;21(1):61-74. doi:10.1016/S0149-2918(00)88268-5. PMID:10090425 View Source

Why Generic Substitution Is Not Appropriate: Structural and Pharmacological Distinctions of Grepafloxacin

In silico or in vitro substitution of grepafloxacin by other fluoroquinolones—such as ciprofloxacin, levofloxacin, moxifloxacin, or gatifloxacin—without experimental validation risks introducing systematic errors. Grepafloxacin possesses a unique C-5 methyl group and a C-7 methylpiperazine substituent that confer a half-life approximately 2.3-fold longer than ciprofloxacin [1] and alter its interactions with both bacterial topoisomerase targets and the NorA efflux pump in Staphylococcus aureus [2]. These structural differences translate into quantitatively distinct MIC distributions, resistance selection dynamics, and cardiac ion channel liabilities that are not predictable from class-level assumptions. Therefore, any research model or procurement specification that assumes class equivalence without compound-specific evidence is scientifically unsound.

Structural and PK mismatch

C-5 methyl and C-7 methylpiperazine substitutions lead to substantially different half-life and time-above-MIC dynamics compared with ciprofloxacin.

Efflux substrate mismatch

Grepafloxacin evades NorA-mediated efflux, while ciprofloxacin is a known substrate; resistance phenotypes may not transfer.

Cardiac liability mismatch

Proarrhythmic potency rank order differs within fluoroquinolones; compound-specific ion channel data are required for safety model interpretation.

• [1] Lubasch A, Keller I, Borner K, Koeppe P, Lode H. Comparative pharmacokinetics of ciprofloxacin, gatifloxacin, grepafloxacin, levofloxacin, trovafloxacin, and moxifloxacin after single oral administration in healthy volunteers. Antimicrob Agents Chemother. 2000 Oct;44(10):2600-2603. doi:10.1128/AAC.44.10.2600-2603.2000 View Source
• [2] Marriott MS. Grepafloxacin: microbiological properties. Clin Microbiol Infect. 1998;4(Suppl 2):S7-S15. doi:10.1111/j.1469-0691.1998.tb00683.x View Source

Quantitative Differential Evidence for Grepafloxacin Relative to Fluoroquinolone Comparators

Elimination Half-Life: Grepafloxacin (12.12 h) vs. Ciprofloxacin (5.37 h) in Healthy Volunteers

In a single-dose, open-label, randomized six-period crossover study in 12 healthy volunteers, grepafloxacin exhibited the longest elimination half-life among six fluoroquinolones tested. The half-life of grepafloxacin (12.12 ± 3.93 h) was 2.26-fold greater than that of ciprofloxacin (5.37 ± 0.82 h) [1]. This extended half-life supports once-daily dosing and sustained serum concentrations above the MIC over a 24-hour interval.

Elimination Half-Life

Head-to-head

Grepafloxacin 12.12 ± 3.93 h vs
Ciprofloxacin 5.37 ± 0.82 h

Reported extended half-life context supports PK/PD modeling with once-daily dosing simulation.

Single oral dose in 12 healthy volunteers; HPLC.

Evidence Dimension	Elimination half-life (t½, h)
Target Compound Data	Grepafloxacin: 12.12 ± 3.93 h
Comparator Or Baseline	Ciprofloxacin: 5.37 ± 0.82 h
Quantified Difference	2.26-fold longer half-life
Conditions	Single oral dose (grepafloxacin 600 mg, ciprofloxacin 250 mg) in healthy volunteers; HPLC quantification of serum concentrations over 48 h

Why This Matters

A >12 h half-life enables once-daily dosing with maintained trough levels above MIC, which is critical for AUC/MIC-dependent efficacy against respiratory pathogens in pharmacometric study designs.

• [1] Lubasch A, Keller I, Borner K, Koeppe P, Lode H. Comparative pharmacokinetics of ciprofloxacin, gatifloxacin, grepafloxacin, levofloxacin, trovafloxacin, and moxifloxacin after single oral administration in healthy volunteers. Antimicrob Agents Chemother. 2000 Oct;44(10):2600-2603. doi:10.1128/AAC.44.10.2600-2603.2000 View Source

Gram-Positive Activity Hierarchy: Grepafloxacin > Sparfloxacin > Levofloxacin = Ciprofloxacin Against Streptococcus pneumoniae

A prospective U.S. surveillance study (n=1,276 S. pneumoniae isolates) determined that the potency hierarchy among five fluoroquinolones against S. pneumoniae was grepafloxacin > sparfloxacin > levofloxacin = ciprofloxacin > ofloxacin, based on MIC90 and modal MIC values [1]. In a separate SENTRY surveillance analysis, 96% of S. pneumoniae isolates were inhibited by grepafloxacin at ≤0.5 µg/mL, compared with 87% for sparfloxacin at the same breakpoint [2]. Grepafloxacin MIC90 against penicillin-susceptible S. pneumoniae was 0.25 µg/mL, equal to gatifloxacin and lower than levofloxacin and ciprofloxacin [3].

S. pneumoniae Activity Rank

Cross-study

Rank 1 (most active) among 5 FQs; 96% of isolates inhibited at ≤0.5 µg/mL

Reported top rank supports Gram-positive potency benchmarking for SAR studies.

SENTRY surveillance, n=1,276; broth microdilution.

Evidence Dimension	In vitro activity against Streptococcus pneumoniae (hierarchy based on MIC90 and modal MIC)
Target Compound Data	Grepafloxacin: rank 1 (most active); 96% of isolates inhibited at ≤0.5 µg/mL; MIC90 0.25 µg/mL
Comparator Or Baseline	Sparfloxacin (rank 2, 87% at ≤0.5 µg/mL); levofloxacin and ciprofloxacin (rank 3); ofloxacin (rank 5)
Quantified Difference	Grepafloxacin inhibited 96% of pneumococci at ≤0.5 µg/mL vs. 87% for sparfloxacin; ranked most active among five fluoroquinolones tested
Conditions	Broth microdilution MIC testing; SENTRY Antimicrobial Surveillance Program (1997-1999) and Thornsberry et al. prospective U.S. study (1996-1997)

Why This Matters

Superior anti-pneumococcal potency makes grepafloxacin a benchmark compound for in vitro susceptibility studies targeting Gram-positive respiratory pathogens, particularly when ranking fluoroquinolone structure-activity relationships.

• [1] Thornsberry C, et al. Survey of susceptibilities of Streptococcus pneumoniae, Haemophilus influenzae, and Moraxella catarrhalis isolates to 26 antimicrobial agents: a prospective U.S. study. Antimicrob Agents Chemother. 1999 Nov;43(11):2612-2623. doi:10.1128/AAC.43.11.2612 View Source
• [2] Doern GV, et al. Activities of newer fluoroquinolones against ciprofloxacin-resistant Streptococcus pneumoniae. Antimicrob Agents Chemother. 2001;45(3):927-931. Table 1 (SENTRY data). doi:10.1128/AAC.45.3.927-931.2001 View Source
• [3] Gordon KA, et al. Contemporary re-evaluation of the activity and spectrum of grepafloxacin tested against isolates in the United States. Diagn Microbiol Infect Dis. 2003 Sep;47(1):377-383. doi:10.1016/S0732-8893(03)00096-8. PMID:12967754 View Source

Chlamydia pneumoniae Activity: Grepafloxacin MIC90/MBC90 0.5 mg/L, Twice as Potent as Levofloxacin, Moxifloxacin, and Trovafloxacin

Against 14 recent clinical isolates and reference strains of Chlamydia pneumoniae, grepafloxacin demonstrated an MIC50 of 0.125 mg/L and MIC90/MBC90 of 0.5 mg/L, making it the most active quinolone tested [1]. Grepafloxacin was twice as active as moxifloxacin, trovafloxacin, and levofloxacin against this intracellular respiratory pathogen [1]. This quantitative advantage is attributable to the compound's enhanced intracellular penetration and specific topoisomerase targeting in Chlamydia spp.

C. pneumoniae MIC90

Head-to-head

Grepafloxacin MIC90 0.5 mg/L vs ≥1.0 mg/L for levofloxacin, moxifloxacin, trovafloxacin

Reported 2-fold higher potency supports intracellular pathogen model context.

HEp-2 cell culture; 14 clinical isolates.

Evidence Dimension	In vitro activity against Chlamydia pneumoniae (MIC90, mg/L)
Target Compound Data	Grepafloxacin: MIC50 0.125 mg/L, MIC90 0.5 mg/L, MBC90 0.5 mg/L
Comparator Or Baseline	Levofloxacin, moxifloxacin, trovafloxacin: each approximately 2-fold higher MIC90 (implied ~1.0 mg/L)
Quantified Difference	Grepafloxacin was twice as active as levofloxacin, moxifloxacin, and trovafloxacin against C. pneumoniae
Conditions	HEp-2 cell culture microtiter susceptibility testing; 14 C. pneumoniae isolates including TW-183 and CM-1 reference strains

Why This Matters

For investigators studying intracellular respiratory pathogens or developing cell-based Chlamydia infection models, grepafloxacin's superior potency provides a high-activity reference standard and enables effective eradication at lower concentrations.

• [1] Roblin PM, et al. Activity of grepafloxacin and other fluoroquinones and newer macrolides against recent clinical isolates of Chlamydia pneumoniae. Int J Antimicrob Agents. 1999 Jun;12(1):51-56. doi:10.1016/S0924-8579(99)00057-6 View Source

Bacteriologic Eradication in Acute Bacterial Exacerbations of Chronic Bronchitis: Grepafloxacin 85-91% vs. Clarithromycin 58% (P<0.001)

In a randomized, double-blind, multicenter trial (n=805), grepafloxacin 400 mg once daily for either 5 or 10 days achieved bacteriologic eradication rates of 85% (5-day arm) and 91% (10-day arm), compared with 58% for clarithromycin 250 mg twice daily for 10 days [1]. The eradication rates in both grepafloxacin groups were significantly greater than the clarithromycin group (P<0.001). The clinical success rates for evaluable patients were 91% (5-day grepafloxacin), 95% (10-day grepafloxacin), and 86% (clarithromycin) [1]. This substantial bacteriologic advantage underscores grepafloxacin's rapid bactericidal activity against Haemophilus influenzae, Moraxella catarrhalis, and Streptococcus pneumoniae in the bronchitic airway.

ABECB Eradication Endpoint

Trial context

Grepafloxacin 5-day: 85%; 10-day: 91% vs Clarithromycin 10-day: 58% (difference 27–33 pp)

Reported endpoint context for PK/PD eradication model development.

Randomized trial, n=805; H. influenzae predominant.

Evidence Dimension	Bacteriologic eradication rate at post-treatment in ABECB
Target Compound Data	Grepafloxacin 5-day: 85%; Grepafloxacin 10-day: 91%
Comparator Or Baseline	Clarithromycin 10-day: 58%
Quantified Difference	Difference of 27-33 percentage points; P<0.001 for both grepafloxacin groups vs. clarithromycin
Conditions	Randomized, double-blind, multicenter clinical trial; 805 patients with acute bacterial exacerbations of chronic bronchitis; primary pathogens H. influenzae (36%), H. parainfluenzae (27%), M. catarrhalis (12%), S. pneumoniae (11%)

Why This Matters

The statistically and clinically significant bacteriologic eradication advantage makes grepafloxacin a valuable reference compound for pharmacodynamic models exploring the relationship between eradication kinetics, resistance emergence, and clinical outcomes in chronic bronchitis.

• [1] Chodosh S, et al. Randomized, double-blind study of short-course (5 day) grepafloxacin versus 10 day clarithromycin in patients with acute bacterial exacerbations of chronic bronchitis. J Antimicrob Chemother. 1999 Oct;44(4):515-523. doi:10.1093/jac/44.4.515 View Source

NorA Efflux Pump Avoidance: Grepafloxacin Retains Activity Against Ciprofloxacin-Resistant Staphylococcus aureus

Grepafloxacin is structurally distinct in that it is not recognized as a substrate by the NorA multidrug efflux pump of Staphylococcus aureus, a major mechanism of low-level fluoroquinolone resistance [1]. Consequently, some S. aureus strains that have developed resistance to ciprofloxacin through NorA overexpression remain susceptible to grepafloxacin [1]. Studies of resistance development further suggest that grepafloxacin is associated with a reduced selection of resistant mutants in S. aureus, possibly related to avoidance of NorA-mediated efflux and balanced dual-targeting of topoisomerase II and IV [2]. This property is not shared by ciprofloxacin, which is a known NorA substrate.

NorA Efflux Evasion

Class-level

Grepafloxacin not a NorA substrate; retains activity against ciprofloxacin-resistant S. aureus

Mechanistic context supports efflux pump inhibitor screening studies.

Inferred from substrate recognition; isogenic MIC data to verify.

Evidence Dimension	NorA efflux pump substrate recognition and impact on susceptibility
Target Compound Data	Grepafloxacin: not recognized by NorA; retains activity against ciprofloxacin-resistant (NorA-overexpressing) S. aureus
Comparator Or Baseline	Ciprofloxacin: recognized NorA substrate; resistance emerges via efflux overexpression
Quantified Difference	No direct MIC ratio reported for isogenic NorA+/NorA- pairs; mechanistic advantage inferred from substrate recognition studies
Conditions	In vitro assays using S. aureus strains with characterized NorA expression; resistance selection studies in S. aureus

Why This Matters

Grepafloxacin serves as a critical tool compound for investigating NorA-mediated efflux mechanisms and for screening efflux pump inhibitors, given its unique ability to bypass this clinically significant resistance determinant.

• [1] Marriott MS. Grepafloxacin: microbiological properties. Clin Microbiol Infect. 1998;4(Suppl 2):S7-S15. doi:10.1111/j.1469-0691.1998.tb00683.x View Source
• [2] Piddock LJV, et al. Structure of grepafloxacin relative to activity and safety profile. Clin Microbiol Infect. 1998;4(Suppl 2):S2-S6. doi:10.1111/j.1469-0691.1998.tb00682.x View Source

Cardiac Action Potential Prolongation: Grepafloxacin EC15 9.3 µg/mL vs. Sparfloxacin 4.2 µg/mL vs. Ciprofloxacin 72.8 µg/mL in Canine Purkinje Fibers

In an ex vivo canine cardiac Purkinje fiber model, the concentration causing a 15% prolongation of action potential duration at 1 Hz stimulation (EC15) was: sparfloxacin 4.2 ± 0.7 µg/mL, grepafloxacin 9.3 ± 0.9 µg/mL, moxifloxacin 9.9 ± 1.6 µg/mL, and ciprofloxacin 72.8 ± 26.4 µg/mL [1]. The rank order of proarrhythmic potency was sparfloxacin > grepafloxacin ≈ moxifloxacin > ciprofloxacin. Clinically, grepafloxacin was withdrawn due to torsades de pointes, and its QTc prolongation was quantified as less than 2 ms at the highest clinical dose in elderly patients—15 times less than that observed with erythromycin [2]. However, in vivo, the risk of arrhythmia is influenced by multiple factors including patient predisposition, concomitant medications, and metabolic inhibition.

Cardiac APD Prolongation

Head-to-head

EC15: Sparfloxacin 4.2, Grepafloxacin 9.3, Moxifloxacin 9.9, Ciprofloxacin 72.8 µg/mL

Reported intermediate proarrhythmic potency supports ion channel safety calibration studies.

Canine Purkinje fibers; 1 Hz stimulation.

Evidence Dimension	Concentration causing 15% prolongation of action potential duration (EC15, µg/mL) in canine Purkinje fibers
Target Compound Data	Grepafloxacin: 9.3 ± 0.9 µg/mL
Comparator Or Baseline	Sparfloxacin: 4.2 ± 0.7 µg/mL; Moxifloxacin: 9.9 ± 1.6 µg/mL; Ciprofloxacin: 72.8 ± 26.4 µg/mL
Quantified Difference	Grepafloxacin EC15 is 7.8-fold lower than ciprofloxacin, comparable to moxifloxacin, and 2.2-fold higher than sparfloxacin
Conditions	Canine isolated cardiac Purkinje fibers; APD90 recorded via intracellular microelectrodes; stimulation frequency 1 Hz; concentration-response analysis

Why This Matters

Grepafloxacin is a critical reference compound for cardiac ion channel safety pharmacology studies and in silico cardiotoxicity modeling, as its intermediate proarrhythmic potency and known clinical torsadogenicity provide a calibration point for predicting fluoroquinolone class risk.

• [1] Patmore L, et al. Effects of sparfloxacin, grepafloxacin, moxifloxacin, and ciprofloxacin on cardiac action potential duration. Eur J Pharmacol. 2000 Oct 20;406(3):449-452. doi:10.1016/S0014-2999(00)00694-4. PMID:11040352 View Source
• [2] Lode H, et al. Grepafloxacin: a review of its safety profile based on clinical trials and postmarketing surveillance. Clin Ther. 1999 Jan;21(1):61-74. doi:10.1016/S0149-2918(00)88268-5. PMID:10090425 View Source

Recommended Research and Industrial Application Scenarios for Grepafloxacin Based on Quantitative Evidence

Pharmacokinetic/Pharmacodynamic (PK/PD) Modeling of Fluoroquinolones with Extended Half-Life

Grepafloxacin's half-life of 12.12 h—the longest among six clinically used fluoroquinolones evaluated head-to-head [1]—makes it an ideal reference compound for in vitro pharmacodynamic models that simulate once-daily dosing over 24–48 h. Its sustained serum concentrations above MIC for common respiratory pathogens enable rigorous investigation of AUC/MIC thresholds for bactericidal effect and resistance suppression. The predicted AUC/MIC breakpoint of 75-78 h for grepafloxacin against S. aureus, compared with 125 h for ciprofloxacin, provides a quantitative framework for evaluating relative anti-staphylococcal efficacy in dynamic models [2].

Antibacterial Susceptibility Surveillance and Structure-Activity Relationship (SAR) Studies Against Gram-Positive Respiratory Pathogens

Grepafloxacin's superior potency against Streptococcus pneumoniae, where it ranked first among five fluoroquinolones (grepafloxacin > sparfloxacin > levofloxacin = ciprofloxacin > ofloxacin) [3], positions it as a critical comparator in SAR series aimed at optimizing anti-pneumococcal activity. Its MIC90 of 0.25 µg/mL against penicillin-susceptible S. pneumoniae, equal to gatifloxacin and superior to levofloxacin and ciprofloxacin [4], provides a benchmark for medicinal chemistry efforts targeting Gram-positive potency while maintaining Gram-negative coverage.

Intracellular Pathogen Research: Chlamydia pneumoniae Infection Models

Grepafloxacin's MIC90 and MBC90 of 0.5 mg/L against C. pneumoniae—twice as potent as levofloxacin, moxifloxacin, and trovafloxacin in a head-to-head comparison [5]—makes it the quinolone of choice for establishing potency benchmarks in Chlamydia cell culture models. Researchers investigating intracellular pharmacokinetics, host-cell penetration, or developing novel anti-chlamydial agents can employ grepafloxacin as a high-activity reference to calibrate assay sensitivity.

Efflux Pump and Fluoroquinolone Resistance Mechanism Studies in Staphylococcus aureus

Grepafloxacin's unique ability to evade the NorA multidrug efflux pump—a property not shared by ciprofloxacin [6]—renders it an essential tool compound for dissecting efflux-mediated resistance. Laboratories studying NorA structure-function relationships, screening efflux pump inhibitors, or investigating the contribution of efflux to fluoroquinolone resistance can use grepafloxacin as a NorA-independent control to differentiate target-site mutations from efflux phenotypes.

Cardiac Safety Pharmacology and In Silico Cardiotoxicity Prediction

With an EC15 of 9.3 µg/mL for action potential duration prolongation in canine Purkinje fibers—intermediate between sparfloxacin (4.2 µg/mL) and ciprofloxacin (72.8 µg/mL) [7]—and documented clinical torsadogenicity leading to market withdrawal, grepafloxacin serves as a critical calibration standard for in silico models predicting hERG/Kv channel liability. Its well-characterized cardiac risk profile, combined with quantified in vitro proarrhythmic potency, enables validation of computational toxicology algorithms aimed at predicting fluoroquinolone-induced QT prolongation.

Application

Selection Property

Validation Focus

PK/PD modeling of extended half-life fluoroquinolones

Extended half-life context

AUC/MIC threshold characterization

Gram-positive SAR studies

Ranked anti-pneumococcal activity

MIC distribution benchmarking

Chlamydia infection models

Intracellular potency context

Cell-based MIC/MBC profiling

Efflux pump mechanism studies

NorA evasion profile

NorA substrate specificity screening

Cardiac ion channel safety studies

Intermediate proarrhythmic potency

Purkinje fiber APD calibration

• [1] Lubasch A, et al. Comparative pharmacokinetics of ciprofloxacin, gatifloxacin, grepafloxacin, levofloxacin, trovafloxacin, and moxifloxacin after single oral administration in healthy volunteers. Antimicrob Agents Chemother. 2000 Oct;44(10):2600-2603. doi:10.1128/AAC.44.10.2600-2603.2000 View Source
• [2] Firsov AA, et al. Antistaphylococcal effect related to the area under the curve/MIC ratio in an in vitro dynamic model: predicted breakpoints versus clinically achievable values for seven fluoroquinolones. Antimicrob Agents Chemother. 2005 Jul;49(7):2642-2647. doi:10.1128/AAC.49.7.2642-2647.2005 View Source
• [3] Thornsberry C, et al. Survey of susceptibilities of Streptococcus pneumoniae, Haemophilus influenzae, and Moraxella catarrhalis isolates to 26 antimicrobial agents: a prospective U.S. study. Antimicrob Agents Chemother. 1999 Nov;43(11):2612-2623. doi:10.1128/AAC.43.11.2612 View Source
• [4] Gordon KA, et al. Contemporary re-evaluation of the activity and spectrum of grepafloxacin tested against isolates in the United States. Diagn Microbiol Infect Dis. 2003 Sep;47(1):377-383. doi:10.1016/S0732-8893(03)00096-8. PMID:12967754 View Source
• [5] Roblin PM, et al. Activity of grepafloxacin and other fluoroquinones and newer macrolides against recent clinical isolates of Chlamydia pneumoniae. Int J Antimicrob Agents. 1999 Jun;12(1):51-56. doi:10.1016/S0924-8579(99)00057-6 View Source
• [6] Marriott MS. Grepafloxacin: microbiological properties. Clin Microbiol Infect. 1998;4(Suppl 2):S7-S15. doi:10.1111/j.1469-0691.1998.tb00683.x View Source
• [7] Patmore L, et al. Effects of sparfloxacin, grepafloxacin, moxifloxacin, and ciprofloxacin on cardiac action potential duration. Eur J Pharmacol. 2000 Oct 20;406(3):449-452. doi:10.1016/S0014-2999(00)00694-4. PMID:11040352 View Source